
Application of Carbazole Derivatives in
Perovskite Solar Cells: A General Overview

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Carbazol-9-ylpropane-1,2-diol

Cat. No.: B3350123 Get Quote

Note: Extensive literature searches for the specific application of 3-Carbazol-9-ylpropane-1,2-
diol in perovskite solar cells did not yield any direct results. This suggests that its use in this

context is not well-documented in publicly available scientific literature. However, the broader

class of carbazole-based materials has been extensively investigated as hole-transporting

materials (HTMs) in perovskite solar cells, demonstrating significant promise for enhancing

device efficiency and stability. This document provides a detailed overview, application notes,

and general protocols for the use of carbazole derivatives as HTMs in perovskite solar cells,

drawing upon available research in the field.

Introduction to Carbazole-Based Hole-Transporting
Materials
Carbazole is an aromatic heterocyclic organic compound that has garnered significant attention

as a building block for hole-transporting materials in optoelectronic devices, including

perovskite solar cells (PSCs).[1][2] Its electron-rich nature, good hole mobility, high thermal

stability, and the ease with which it can be chemically modified make it an ideal core for

designing efficient HTMs.[1] These materials play a crucial role in PSCs by selectively

extracting and transporting holes from the perovskite absorber layer to the electrode, while

simultaneously blocking electrons, thereby minimizing charge recombination and improving the

overall power conversion efficiency (PCE) of the device.[2] Researchers have synthesized a

variety of carbazole derivatives to optimize their energy levels, charge transport properties, and

processability for high-performance PSCs.[3][4][5]
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Performance of Carbazole-Based HTMs in
Perovskite Solar Cells
The performance of perovskite solar cells is typically evaluated based on several key

parameters: Power Conversion Efficiency (PCE), Open-Circuit Voltage (Voc), Short-Circuit

Current Density (Jsc), and Fill Factor (FF). The table below summarizes the performance of

various carbazole-based HTMs reported in the literature, showcasing their potential as

alternatives to the commonly used but expensive Spiro-OMeTAD.

HTM
Designation

PCE (%) Voc (V)
Jsc
(mA/cm²)

FF (%) Reference

KZRD 20.40 - - - [3]

X51 9.8 - - - [4]

1,3,6,8-

tetra(N,N-p-

dimethoxyph

enylamino)-9-

ethylcarbazol

e

17.8 - - - [5]

PCz1 18.04 - - - [6]

Experimental Protocols
The following sections provide a generalized experimental protocol for the fabrication of a

perovskite solar cell using a carbazole-based HTM. These steps are a composite of

methodologies commonly reported in the literature and should be adapted and optimized for

specific materials and laboratory conditions.

Synthesis of a Generic Carbazole-Based HTM
The synthesis of carbazole-based HTMs typically involves multi-step organic reactions. A

general example could be the functionalization of the carbazole core at the 3, 6, and 9

positions to introduce charge-donating groups and improve solubility. For instance, a synthetic
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route might involve Buchwald-Hartwig amination to couple aromatic amines to a dibrominated

carbazole core.

Perovskite Solar Cell Fabrication Protocol
1. Substrate Preparation:

Fluorine-doped tin oxide (FTO) or Indium tin oxide (ITO) coated glass substrates are

sequentially cleaned by ultrasonication in a series of solvents: deionized water with

detergent, deionized water, acetone, and isopropanol (typically 15-20 minutes for each step).

The cleaned substrates are then dried with a stream of nitrogen or dry air and treated with

UV-Ozone for 15-20 minutes to remove any remaining organic residues and improve the

wettability of the surface.

2. Deposition of the Electron Transport Layer (ETL):

A compact layer of TiO₂ or SnO₂ is deposited onto the conductive side of the substrate. This

can be achieved by various methods such as spin-coating a precursor solution followed by

annealing at high temperatures (e.g., 450-500 °C).

3. Deposition of the Perovskite Absorber Layer:

The perovskite precursor solution (e.g., a mixture of FAI, PbI₂, MABr, and PbBr₂ in a solvent

like DMF:DMSO) is spin-coated onto the ETL in a nitrogen-filled glovebox.

An anti-solvent (e.g., chlorobenzene or ethyl acetate) is often dripped onto the spinning

substrate during the last few seconds of the spin-coating process to induce rapid

crystallization and form a uniform and dense perovskite film.

The film is then annealed at a specific temperature (e.g., 100-150 °C) for a set duration to

complete the perovskite crystallization.

4. Deposition of the Carbazole-Based Hole-Transport Layer (HTL):

A solution of the carbazole-based HTM is prepared in a suitable solvent such as

chlorobenzene or toluene.
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Additives like lithium bis(trifluoromethanesulfonyl)imide (Li-TFSI) and 4-tert-butylpyridine

(tBP) are often included in the HTM solution to improve its conductivity and the device

performance.

The HTM solution is then spin-coated on top of the perovskite layer.

The substrate is typically not subjected to high-temperature annealing after HTM deposition

to avoid damaging the underlying perovskite layer.

5. Deposition of the Back Electrode:

Finally, a metal back electrode (e.g., gold or silver) is deposited on top of the HTL through

thermal evaporation under high vacuum. The thickness of the electrode is typically around

80-100 nm.
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Caption: Workflow for fabricating a perovskite solar cell with a carbazole-based HTM.

Signaling Pathway: Charge Carrier Dynamics in a
Perovskite Solar Celldot
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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